83-38-5

2,6-Dichlorobenzaldehyde

In Stock

• CAS RN:
• 83-38-5

• Formula:
• C7H4Cl2O

• InChI:
• InChI=1S/C7H4Cl2O/c8-6-2-1-3-7(9)5(6)4-10/h1-4H

• InChIKey:
• DMIYKWPEFRFTPY-UHFFFAOYSA-N

• Yellowish flakes or fine off-white powder. Pungent odor. (NTP, 1992)

5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 883-38-5

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-14-11(12)9(7-15)10(13-14)8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• LIUUTPYWKXCVCS-UHFFFAOYSA-N

• 5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.

1,4-Diazabicyclo[3.2.2]nonane

In Stock

• CAS RN:
• 283-38-5

• Formula:
• C7H14N2

• InChI:
• InChI=1S/C7H14N2/c1-4-9-5-2-7(1)8-3-6-9/h7-8H,1-6H2

• InChIKey:
• XJKNACDCUAFDHD-UHFFFAOYSA-N

• 1,4-Diazabicyclo[3.2.2]nonane is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.

Benzenesulfonic acid, 3-(4,5-dihydro-5-imino-3-methyl-1H-pyrazol-1-yl)-

Usually In Stock

• CAS RN:
• 68083-38-5

• Formula:
• C10H11N3O3S

• InChI:
• InChI=1S/C10H11N3O3S/c1-7-5-10(11)13(12-7)8-3-2-4-9(6-8)17(14,15)16/h2-4,6,11H,5H2,1H3,(H,14,15,16)

• InChIKey:
• INHXSMASASFALB-UHFFFAOYSA-N

• Benzenesulfonic acid, 3-(4,5-dihydro-5-imino-3-methyl-1H-pyrazol-1-yl)- is a useful research compound. Its molecular formula is C10H11N3O3S and its molecular weight is 253.28 g/mol. The purity is usually 95%.

Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy-

• CAS RN:
• 68883-38-5

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-11(2,3)12(13)9-10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3

• InChIKey:
• DWKVDHVYPLMICR-UHFFFAOYSA-N

• Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy- is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.

4-(4-Bromo-2-trifluoromethyl-benzenesulfonyl)-morpholine

In Stock

• CAS RN:
• 877383-38-5

• Formula:
• C11H11BrF3NO3S

• InChI:
• InChI=1S/C11H11BrF3NO3S/c12-8-1-2-10(9(7-8)11(13,14)15)20(17,18)16-3-5-19-6-4-16/h1-2,7H,3-6H2

• InChIKey:
• QDTAAKWVHBMKDE-UHFFFAOYSA-N

• 4-(4-Bromo-2-trifluoromethyl-benzenesulfonyl)-morpholine is a useful research compound. Its molecular formula is C11H11BrF3NO3S and its molecular weight is 374.18 g/mol. The purity is usually 95%.

(E)-3-(3-methoxyphenyl)-1-(4-nitrophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 199583-38-5

• Formula:
• C16H13NO4

• InChI:
• InChI=1S/C16H13NO4/c1-21-15-4-2-3-12(11-15)5-10-16(18)13-6-8-14(9-7-13)17(19)20/h2-11H,1H3/b10-5+

• InChIKey:
• PYZQZJKSGDLYLD-BJMVGYQFSA-N

• (E)-3-(3-methoxyphenyl)-1-(4-nitrophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.

4-Methoxy-2-methylphenylzinc bromide, 0.50 M in THF

In Stock

• CAS RN:
• 869683-38-5

• Formula:
• C8H9BrOZn

• InChI:
• InChI=1S/C8H9O.BrH.Zn/c1-7-4-3-5-8(6-7)9-2;;/h3,5-6H,1-2H3;1H;/q-1;;+2/p-1

• InChIKey:
• QCBAOBVJFFKXOT-UHFFFAOYSA-M

• 4-Methoxy-2-methylphenylzinc bromide, 0.50 M in THF is a useful research compound. Its molecular formula is C8H9BrOZn and its molecular weight is 266.4 g/mol. The purity is usually 95%.

2H-Pyran-4-carboxaldehyde, tetrahydro-2-methyl-6-oxo-, cis- (9CI)

• CAS RN:
• 128683-38-5

• Formula:
• C7H10O3

• 2H-Pyran-4-carboxaldehyde, tetrahydro-2-methyl-6-oxo-, cis- (9CI), also known as 2H-Pyran-4-carboxaldehyde, tetrahydro-2-methyl-6-oxo-, cis- (9CI), is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.1525. The purity is usually 95%.

4-methoxy-N-((5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 851783-38-5

• Formula:
• C16H16N6O4S2

• InChI:
• InChI=1S/C16H16N6O4S2/c1-9-19-21-15(28-9)18-12(23)8-27-16-22-20-13(26-16)7-17-14(24)10-3-5-11(25-2)6-4-10/h3-6H,7-8H2,1-2H3,(H,17,24)(H,18,21,23)

• InChIKey:
• IFILBHDDPOBAQB-UHFFFAOYSA-N

• 4-methoxy-N-((5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H16N6O4S2 and its molecular weight is 420.46. The purity is usually 95%.

6-(3-Chloro-4-methoxyphenyl)-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione

In Stock

• CAS RN:
• 877783-38-5

• Formula:
• C22H18ClN5O3

• InChI:
• InChI=1S/C22H18ClN5O3/c1-25-19-18(20(29)26(2)22(25)30)27-12-16(13-7-5-4-6-8-13)28(21(27)24-19)14-9-10-17(31-3)15(23)11-14/h4-12H,1-3H3

• InChIKey:
• KZORKIRRXWUPKP-UHFFFAOYSA-N

• 6-(3-Chloro-4-methoxyphenyl)-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H18ClN5O3 and its molecular weight is 435.87. The purity is usually 95%.

Ethyl 5-oxo-5-[4-(thiomorpholinomethyl)phenyl]valerate

In Stock

• CAS RN:
• 898783-38-5

• Formula:
• C18H25NO3S

• InChI:
• InChI=1S/C18H25NO3S/c1-2-22-18(21)5-3-4-17(20)16-8-6-15(7-9-16)14-19-10-12-23-13-11-19/h6-9H,2-5,10-14H2,1H3

• InChIKey:
• SQPFTGXBNUGMKG-UHFFFAOYSA-N

• Ethyl 5-oxo-5-[4-(thiomorpholinomethyl)phenyl]valerate is a useful research compound. Its molecular formula is C18H25NO3S and its molecular weight is 335.5 g/mol. The purity is usually 95%.

4,4-Dimethoxy-3-oxovaleric acid ethyl ester

In Stock

• CAS RN:
• 128883-38-5

• Formula:
• C9H16O5

• InChI:
• InChI=1S/C9H16O5/c1-5-14-8(11)6-7(10)9(2,12-3)13-4/h5-6H2,1-4H3

• InChIKey:
• UEXPBCWEQVAAMS-UHFFFAOYSA-N

• 4,4-Dimethoxy-3-oxovaleric acid ethyl ester is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.222. The purity is usually 95%.

N-(4-Ethoxyphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide

In Stock

• CAS RN:
• 301683-38-5

• Formula:
• C13H15N3O3S

• InChI:
• InChI=1S/C13H15N3O3S/c1-2-19-9-5-3-8(4-6-9)15-11(17)7-10-12(18)16-13(14)20-10/h3-6,10H,2,7H2,1H3,(H,15,17)(H2,14,16,18)

• InChIKey:
• HRTJVCUWYSKTTP-UHFFFAOYSA-N

• N-(4-Ethoxyphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34g/mol. The purity is usually 95%.

(E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide

In Stock

• CAS RN:
• 1239483-38-5

• Formula:
• C17H17ClN4O2

• InChI:
• InChI=1S/C17H17ClN4O2/c1-9-5-15(16(24-4)7-14(9)18)20-17(23)12(8-19)6-13-10(2)21-22-11(13)3/h5-7H,1-4H3,(H,20,23)(H,21,22)/b12-6+

• InChIKey:
• RRQGLHVCAKGAFU-UHFFFAOYSA-N

• (E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H17ClN4O2 and its molecular weight is 344.8. The purity is usually 95%.

4-[2-(Pyridin-2-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine

In Stock

• CAS RN:
• 1823183-38-5

• Formula:
• C12H9N5S

• InChI:
• InChI=1S/C12H9N5S/c13-12-15-6-4-8(17-12)10-7-16-11(18-10)9-3-1-2-5-14-9/h1-7H,(H2,13,15,17)

• InChIKey:
• OZMFXBYHUAOGAH-UHFFFAOYSA-N

• 4-[2-(Pyridin-2-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C12H9N5S and its molecular weight is 255.3 g/mol. The purity is usually 95%.

Isopropyl-d7 Triphenylphosphonium Bromide

Usually In Stock

• CAS RN:
• 1158083-38-5

• Formula:
• C21H22BrP

• InChI:
• InChI=1S/C21H22P.BrH/c1-18(2)22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-18H,1-2H3;1H/q+1;/p-1/i1D3,2D3,18D;

• InChIKey:
• HSOZCYIMJQTYEX-IAEYDMPTSA-M

• Isopropyl-d7 Triphenylphosphonium Bromide, also known as Isopropyl-d7 Triphenylphosphonium Bromide, is a useful research compound. Its molecular formula is C21H22BrP and its molecular weight is 392.327. The purity is usually 95%.